Cas no 2248271-28-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 2248271-28-3
• MF: C₁₉H₁₈N₂O₄S
• MW: 370.422223567963
• CID: 5912549
• PubChem ID: 165891353
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6519405
• 2248271-28-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-4-methyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C19H18N2O4S/c1-11-15(26-16(20-11)12-7-3-2-4-8-12)19(24)25-21-17(22)13-9-5-6-10-14(13)18(21)23/h5-6,9-10,12H,2-4,7-8H2,1H3
• InChI Key： SXKKQQKXGZJFOH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C(C)N=C1C1CCCCC1

Computed Properties

• Exact Mass: 370.09872823g/mol
• Monoisotopic Mass: 370.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-4-methyl-1,3-thiazole-5-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 2248271-28-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 2248271-28-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, combining an isoindole-1,3-dione moiety with a thiazole carboxylate group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-4-methyl-1,3-thiazole-5-carboxylate has surged due to their versatility in medicinal chemistry. The compound's cyclohexyl and methyl-thiazole components contribute to its lipophilicity, which is crucial for membrane permeability in drug design. This aligns with the growing trend of optimizing bioavailability and ADME properties in modern pharmaceuticals, a topic frequently searched by professionals in the field.

From a synthetic perspective, the 1,3-dioxo-isoindole core of this compound is often associated with photostability and thermal resistance, making it valuable in material science applications. Questions like "How to improve the stability of organic compounds?" or "What are the latest advances in heterocyclic synthesis?" are common among chemists, and this compound provides a compelling case study. Its thiazole-5-carboxylate derivative also opens doors for catalytic applications, another hot topic in green chemistry.

The compound's CAS No. 2248271-28-3 serves as a critical identifier for researchers tracking its safety data, regulatory status, and commercial availability. With increasing emphasis on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing, stakeholders often search for detailed profiles of such specialized compounds. Its non-hazardous nature (as per available data) makes it suitable for further development without stringent regulatory hurdles.

In agrochemical research, the 2-cyclohexyl-4-methyl-1,3-thiazole segment of this molecule has shown potential in plant protection formulations. This resonates with current global discussions on sustainable agriculture and the search for "next-generation crop protection agents." The compound's structural features may contribute to novel modes of action against resistant pests, addressing a key challenge in modern farming.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-4-methyl-1,3-thiazole-5-carboxylate typically involves advanced techniques like HPLC-MS and NMR spectroscopy, which are frequently searched topics in analytical chemistry forums. The compound's purity profile is crucial for its application in sensitive research areas, emphasizing the importance of reliable synthesis protocols.

As the pharmaceutical industry continues to explore targeted therapies and small molecule drugs, compounds like CAS No. 2248271-28-3 gain prominence. Its molecular architecture suggests potential interactions with enzymes or receptors, making it relevant to discussions about "drug repurposing" and "fragment-based drug design" – trending topics in drug discovery circles.

The commercial landscape for this compound is evolving, with suppliers increasingly listing it under categories like "research chemicals" or "pharmaceutical intermediates." Procurement specialists often search for "high-purity specialty chemicals" or "custom synthesis services," indicating a growing market for such tailored compounds. Proper storage conditions (typically cool and dry environments) and handling protocols are frequently queried aspects for laboratory personnel.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclohexyl-4-methyl-1,3-thiazole-5-carboxylate represents a fascinating intersection of medicinal chemistry, materials science, and agrochemical innovation. Its multifaceted applications and unique structural features position it as a compound of continuing interest across multiple scientific disciplines, with research potential that aligns perfectly with current industry priorities and frequently searched technical questions.